Cas no 942005-34-7 (N-(3,5-dimethylphenyl)-1-(4-fluorophenyl)-4-methoxy-6-oxo-1,6-dihydropyridazine-3-carboxamide)

• Product Name: N-(3,5-dimethylphenyl)-1-(4-fluorophenyl)-4-methoxy-6-oxo-1,6-dihydropyridazine-3-carboxamide
• CAS No: 942005-34-7
• MF: C₂₀H₁₈FN₃O₃
• MW: 367.373628139496
• CID: 5906396
• PubChem ID: 8557058
• Update Time: 2025-08-04

N-(3,5-dimethylphenyl)-1-(4-fluorophenyl)-4-methoxy-6-oxo-1,6-dihydropyridazine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• AKOS024629012
• N-(3,5-dimethylphenyl)-1-(4-fluorophenyl)-4-methoxy-6-oxopyridazine-3-carboxamide
• F2213-0635
• N-(3,5-dimethylphenyl)-1-(4-fluorophenyl)-4-methoxy-6-oxo-1,6-dihydropyridazine-3-carboxamide
• 942005-34-7

• Inchi： 1S/C20H18FN3O3/c1-12-8-13(2)10-15(9-12)22-20(26)19-17(27-3)11-18(25)24(23-19)16-6-4-14(21)5-7-16/h4-11H,1-3H3,(H,22,26)
• InChI Key： UKWIQLHMLGDYMM-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)N1C(C=C(C(C(NC2C=C(C)C=C(C)C=2)=O)=N1)OC)=O

Computed Properties

• Exact Mass: 367.13321961g/mol
• Monoisotopic Mass: 367.13321961g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 630
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 71Ų

Additional information on N-(3,5-dimethylphenyl)-1-(4-fluorophenyl)-4-methoxy-6-oxo-1,6-dihydropyridazine-3-carboxamide

N-(3,5-Dimethylphenyl)-1-(4-Fluorophenyl)-4-Methoxy-6-Oxo-1,6-Dihydropyridazine-3-Carboxamide: A Comprehensive Overview

The compound N-(3,5-dimethylphenyl)-1-(4-fluorophenyl)-4-methoxy-6-oxo-1,6-dihydropyridazine-3-carboxamide (CAS No. 942005-34-7) is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of dihydropyridazines, which are known for their versatile applications in drug design and material science. The structure of this molecule is characterized by a dihydropyridazine ring system with multiple substituents, including a carboxamide group, a methoxy group, and fluorinated aromatic rings. These functional groups contribute to its unique chemical properties and biological activity.

Recent studies have highlighted the importance of dihydropyridazines in the development of novel pharmaceutical agents. For instance, researchers have explored the role of dihydropyridazine derivatives in modulating enzyme activity and targeting specific cellular pathways. The presence of a carboxamide group in this compound suggests potential applications in peptide synthesis or as a bioisostere in drug design. Additionally, the fluorinated aromatic ring introduces electronic effects that can enhance the molecule's stability and bioavailability.

The synthesis of N-(3,5-dimethylphenyl)-1-(4-fluorophenyl)-4-methoxy-6-oxo-1,6-dihydropyridazine-3-carboxamide involves a series of carefully designed organic reactions. Key steps include the formation of the dihydropyridazine ring through cyclization reactions and subsequent functionalization to introduce the desired substituents. The use of mild reaction conditions ensures the preservation of sensitive functional groups while maintaining high yields.

From a pharmacological perspective, this compound has shown promise in preclinical studies as a potential modulator of kinase activity. The methoxy group at position 4 contributes to hydrogen bonding capabilities, which are crucial for interactions with target proteins. Furthermore, the dimethylphenyl group enhances lipophilicity, facilitating membrane permeability and improving drug delivery efficiency.

Recent advancements in computational chemistry have enabled detailed molecular modeling of this compound. These studies have provided insights into its three-dimensional structure and interactions with biological targets. For example, molecular docking simulations have revealed that the carboxamide group can act as a binding motif for specific residues in protein active sites, suggesting its potential as a lead compound for drug development.

In terms of applications, N-(3,5-dimethylphenyl)-1-(4-fluorophenyl)-4-methoxy-6-oxo-1,6-dihydropyridazine-3-carboxamide has been investigated for its role in inhibiting enzymes involved in inflammatory pathways. This makes it a candidate for anti-inflammatory drug development. Additionally, its structural versatility allows for further modifications to optimize its pharmacokinetic properties.

Looking ahead, ongoing research is focused on exploring the stereochemical properties of this compound and its impact on biological activity. The introduction of stereochemistry could potentially enhance selectivity and reduce off-target effects. Moreover, green chemistry approaches are being employed to develop more sustainable synthesis routes for this compound.

In conclusion, N-(3,5-dimethylphenyl)-1-(4-fluorophenyl)-4-methoxy-6-oxo-1,6-dihydropyridazine-3-carboxamide represents a significant advancement in organic synthesis and pharmacology. Its unique structure and functional groups make it a valuable tool for researchers in various scientific disciplines. As new findings emerge from ongoing studies, this compound is expected to play an increasingly important role in both academic research and industrial applications.